Cas no 2229190-38-7 (4,4-difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine
• CAS No: 2229190-38-7
• MF: C₁₃H₁₇F₂NO₂S
• MW: 289.341389417648
• CID: 5914029
• PubChem ID: 165851998
• Update Time: 2025-05-23

4,4-difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine
• 2229190-38-7
• EN300-1989751

• Inchi： 1S/C13H17F2NO2S/c1-19(17,18)11-4-2-10(3-5-11)12(16)6-8-13(14,15)9-7-12/h2-5H,6-9,16H2,1H3
• InChI Key： FICTUAKZEMRUHX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(CCC(CC1)(F)F)N)(=O)=O

Computed Properties

• Exact Mass: 289.09480628g/mol
• Monoisotopic Mass: 289.09480628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 4,4-difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine

Comprehensive Overview of 4,4-Difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine (CAS No. 2229190-38-7)

4,4-Difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine (CAS No. 2229190-38-7) is a fluorinated cyclohexylamine derivative with a methanesulfonylphenyl substituent. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features, including the difluoro and methanesulfonyl functional groups. Researchers are particularly interested in its potential applications as a building block for drug discovery, given its ability to modulate biological targets such as enzymes and receptors.

The 4,4-difluoro moiety in this compound enhances its metabolic stability and lipophilicity, making it a valuable scaffold for designing bioactive molecules. Meanwhile, the methanesulfonylphenyl group contributes to its electronic properties, which are critical for interactions with biological systems. These attributes have led to its exploration in areas like kinase inhibition and central nervous system (CNS) drug development, where fluorinated compounds are increasingly sought after for their improved pharmacokinetic profiles.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and materials science. A common question among researchers is: "How does fluorination improve drug bioavailability?" Studies suggest that the introduction of fluorine atoms, as seen in 4,4-difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine, can reduce metabolic degradation and enhance membrane permeability. This aligns with the growing trend of using fluorine-containing intermediates to optimize drug candidates.

Another hot topic in the scientific community is the role of sulfonyl groups in drug design. The methanesulfonyl substituent in this compound is known to participate in hydrogen bonding and polar interactions, which are essential for target engagement. Researchers often search for "sulfonyl-based pharmacophores" to understand their impact on binding affinity and selectivity. This compound serves as an excellent example of how such groups can be strategically incorporated into molecular frameworks.

From a synthetic chemistry perspective, CAS No. 2229190-38-7 is a versatile intermediate. Its synthesis typically involves multi-step reactions, including fluorination and sulfonylation, which are areas of active methodological development. Queries like "efficient synthesis of difluorocyclohexylamines" reflect the interest in optimizing these processes for industrial-scale production. The compound's stability under various conditions also makes it suitable for diverse chemical transformations.

Beyond pharmaceuticals, 4,4-difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine has potential applications in agrochemicals. Fluorinated compounds are increasingly used in crop protection due to their resistance to environmental degradation. The difluoro and methanesulfonyl groups in this molecule could contribute to the development of novel herbicides or fungicides, addressing the need for sustainable agricultural solutions.

In conclusion, 4,4-difluoro-1-(4-methanesulfonylphenyl)cyclohexan-1-amine (CAS No. 2229190-38-7) represents a promising compound with broad applicability in life sciences. Its structural features align with current trends in fluorine chemistry and sulfonyl group utilization, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals.